Estragole

Specification

• Description: Estragole is a colorless liquid with odor of anise. Insoluble in water. Isolated from rind of persea gratissima grath. and from oil of estragon. Found in oils of Russian anise, basil, fennel turpentine, tarragon oil, anise bark oil. (NTP, 1992); Estragole is a phenylpropanoid that is chavicol in which the hydroxy group is replaced by a methoxy group. It has a role as a flavouring agent, an insect attractant, a plant metabolite, a genotoxin and a carcinogenic agent. It is an alkenylbenzene, a monomethoxybenzene and a phenylpropanoid. It is functionally related to a chavicol.; Estragole is a natural product found in Cymbopogon martinii, Perilla frutescens, and other organisms with data available.; Estragole can cause cancer according to an independent committee of scientific and health experts.; See also: Anise Oil (part of).
• CAS No.: 140-67-0
• Molecular Formula: C10H12O
• Molecular Weight: 148.20 g/mol
• IUPAC Name: 1-methoxy-4-prop-2-enylbenzene
• Standard InChI: InChI=1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3,5-8H,1,4H2,2H3
• Standard InChI Key: ZFMSMUAANRJZFM-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC=C
• Canonical SMILES: COC1=CC=C(C=C1)CC=C
• Appearance: Oil
• Boiling Point: 421 °F at 764 mmHg (NTP, 1992); 216 °C at 764 mm Hg; BP: 108-114 °C at 25 mm Hg; 95-96 °C at 12 mm Hg; 215.00 to 216.00 °C. @ 760.00 mm Hg
• Colorform: Liquid; Colorless to light yellow liquid
• Flash Point: 178 °F (NTP, 1992); 81 °C (178 °F) - closed cup